Cas no 2248329-93-1 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-fluorobutanoate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-fluorobutanoate
• CAS No: 2248329-93-1
• MF: C₁₂H₁₀FNO₄
• MW: 251.210506916046
• CID: 5778880
• PubChem ID: 165859719
• Update Time: 2025-06-07

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-fluorobutanoate Chemical and Physical Properties

Names and Identifiers

• EN300-6513163
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-fluorobutanoate
• 2248329-93-1

• Inchi： 1S/C12H10FNO4/c1-2-9(13)12(17)18-14-10(15)7-5-3-4-6-8(7)11(14)16/h3-6,9H,2H2,1H3
• InChI Key： AHUQYXARVZETND-UHFFFAOYSA-N
• SMILES： FC(C(=O)ON1C(C2C=CC=CC=2C1=O)=O)CC

Computed Properties

• Exact Mass: 251.05938596g/mol
• Monoisotopic Mass: 251.05938596g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 360
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 63.7Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-fluorobutanoate

Comprehensive Analysis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-fluorobutanoate (CAS No. 2248329-93-1)

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-fluorobutanoate (CAS No. 2248329-93-1) is a fluorinated derivative of isoindole, a heterocyclic structure widely studied in medicinal chemistry and material science. Its unique molecular architecture, combining a 1,3-dioxo-isoindole core with a 2-fluorobutanoate side chain, makes it a subject of interest for researchers exploring novel bioactive molecules and advanced materials. This article delves into its properties, applications, and relevance in contemporary scientific discourse.

One of the most searched questions in the field of organic chemistry is: "What are the applications of fluorinated isoindole derivatives?" The answer lies in the versatility of compounds like 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-fluorobutanoate. Fluorination often enhances metabolic stability, bioavailability, and binding affinity in pharmaceutical candidates. Researchers are particularly interested in how the 2-fluorobutanoate moiety influences the compound's reactivity and potential as a building block for drug discovery.

In the context of green chemistry and sustainable synthesis, this compound has garnered attention due to its potential as an intermediate in eco-friendly catalytic processes. A trending topic in AI-driven drug design is the use of such fluorinated scaffolds to optimize lead compounds. Computational models frequently highlight the role of 1,3-dioxo-isoindole derivatives in fragment-based drug discovery, aligning with the industry's shift toward rational design.

The CAS No. 2248329-93-1 is also relevant in material science, where fluorinated organic compounds are prized for their thermal stability and electronic properties. Recent studies explore its incorporation into organic semiconductors or photovoltaic materials, addressing the growing demand for renewable energy solutions. Users searching for "fluorinated compounds in OLEDs" or "isoindole derivatives for optoelectronics" will find this compound noteworthy.

From a synthetic perspective, the 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl group offers a reactive handle for further functionalization, making it a valuable precursor in multicomponent reactions. Laboratories focusing on high-throughput screening often utilize such scaffolds to diversify compound libraries. The 2-fluorobutanoate segment, meanwhile, introduces steric and electronic effects that can modulate reaction outcomes, a hot topic in mechanistic organic chemistry forums.

In summary, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-fluorobutanoate represents a multifaceted tool for researchers across disciplines. Its intersection with drug development, sustainable chemistry, and advanced materials ensures its continued relevance in both academic and industrial settings. As the scientific community prioritizes innovation and efficiency, compounds like this will remain at the forefront of exploratory research.